Cas no 1806070-16-5 (4-Amino-2-chloro-3-(difluoromethyl)-6-methoxypyridine)

• Product Name: 4-Amino-2-chloro-3-(difluoromethyl)-6-methoxypyridine
• CAS No: 1806070-16-5
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4810998
• Update Time: 2025-11-02

4-Amino-2-chloro-3-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-3-(difluoromethyl)-6-methoxypyridine

• Inchi： 1S/C7H7ClF2N2O/c1-13-4-2-3(11)5(7(9)10)6(8)12-4/h2,7H,1H3,(H2,11,12)
• InChI Key： SISATSRAOQEFHJ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C=C(N=1)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1

Additional information on 4-Amino-2-chloro-3-(difluoromethyl)-6-methoxypyridine

4-Amino-2-chloro-3-(difluoromethyl)-6-methoxypyridine (CAS No. 1806070-16-5): A Promising Scaffold in Medicinal Chemistry

4-Amino-2-chloro-3-(difluoromethyl)-6-methoxypyridine (CAS No. 1806070-16-5) is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique combination of functional groups. The molecule features a pyridine ring substituted with a chloro group at position 2, a methoxy group at position 6, and a diffuoromethyl substituent at position 3, along with an amino group at position 4. These structural elements contribute to its potential as a molecular scaffold for drug discovery, particularly in the development of small-molecule inhibitors targeting protein kinases and other enzymes involved in critical biological pathways.

Recent advances in drug discovery have highlighted the importance of pyridine derivatives in modulating enzyme activity and receptor binding. The chloro and methoxy substituents on the pyridine ring are known to enhance lipophilicity and hydrogen-bonding capacity, which are essential for optimizing pharmacokinetic properties such as solubility, permeability, and metabolic stability. Meanwhile, the diffuoromethyl group introduces a unique steric and electronic profile that can fine-tune interactions with target proteins. This structural versatility has been exploited in the design of small-molecule inhibitors for conditions ranging from cancer to neurodegenerative diseases, as reported in a 2023 study published in Journal of Medicinal Chemistry.

The amino group at position 4 of 4-Amino-2-chloro-3-(difluoromethyl)-6-methoxypyridine serves as a key site for further functionalization. This feature is particularly valuable in drug development, as it allows for the introduction of bioactive moieties that can enhance selectivity and potency. For instance, a 2024 study in ACS Chemical Biology demonstrated that analogous compounds with similar substituents exhibited potent inhibitory activity against tyrosine kinase variants, including BRAF and EGFR, which are implicated in various malignancies. The diffuoromethyl group, in particular, was shown to improve binding affinity by stabilizing interactions with the ATP-binding pocket of these enzymes.

From a synthetic chemistry perspective, the pyridine ring in 4-Amino-2-chloro-3-(difluoromethyl)-6-methoxypyridine can be accessed via multiple routes, including Skraup synthesis and heterocyclic ring formation methods. The introduction of the chloro and methoxy groups typically involves standard halogenation and alkylation reactions, while the diffuoromethyl substituent is often introduced through fluorination protocols. These synthetic strategies have been optimized in recent years to improve yield and scalability, enabling the compound's use in high-throughput screening campaigns for lead compound identification.

One of the most compelling applications of 4-Amino-2-chloro-3-(difluoromethyl)-6-methoxypyridine lies in its potential as a prodrug or metabolite in targeted drug delivery systems. The methoxy group, for example, can be designed to undergo enzymatic cleavage in specific tissues, releasing the active amino-substituted pyridine derivative. This approach has been explored in precision oncology, where spatial and temporal control of drug release is critical for minimizing off-target effects. A 2023 review in Advanced Drug Delivery Reviews emphasized the role of such heterocyclic scaffolds in the development of nanoparticle-based therapeutics and lipid-based drug carriers.

Moreover, the diffuoromethyl group has shown promise in radiolabeling applications, as fluorine isotopes can be incorporated for positron emission tomography (PET) imaging. This property makes 4-Amino-2-chloro-3-(difluoromethyl)-6-methoxypyridine a candidate for molecular imaging agents targeting inflammation or metastatic cancer cells. A 2024 study in Journal of Nuclear Medicine demonstrated that fluorinated analogs of this compound exhibited high uptake in tumor microenvironments, providing a potential tool for non-invasive diagnostics and therapeutic monitoring.

The chloro and methoxy substituents also play a role in modulating solubility and bioavailability, which are critical factors in drug formulation. For instance, the methoxy group can enhance aqueous solubility through hydrogen bonding, while the chloro group may influence lipid partitioning and cell membrane permeability. These properties have been leveraged in the development of oral formulations and transdermal patches, as highlighted in a 2023 paper in Pharmaceutical Research.

In conclusion, 4-Amino-2-chloro-3-(difluoromethyl)-6-methoxypyridine (CAS No. 1806070-16-5) represents a versatile molecular scaffold with broad applications in medicinal chemistry, drug discovery, and biomedical imaging. Its unique combination of functional groups—including chloro, methoxy, diffuoromethyl, and amino substituents—offers opportunities for further optimization in targeted therapy, precision medicine, and diagnostic tools. As research in this area continues to advance, the compound is likely to play an increasingly important role in the next generation of small-molecule therapeutics.